Cas no 2137796-75-7 (2,3-dihydro-1H-indene-2-sulfonyl fluoride)

• Product Name: 2,3-dihydro-1H-indene-2-sulfonyl fluoride
• CAS No: 2137796-75-7
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5463515
• Update Time: 2025-05-21

2,3-dihydro-1H-indene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-2-sulfonyl fluoride
• Z2907411519

• Inchi： 1S/C9H9FO2S/c10-13(11,12)9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2
• InChI Key： AZYRZAFMGRKVHY-UHFFFAOYSA-N
• SMILES： S(C1CC2C=CC=CC=2C1)(=O)(=O)F

Computed Properties

• Exact Mass: 200.03072886 g/mol
• Monoisotopic Mass: 200.03072886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.23
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5

Additional information on 2,3-dihydro-1H-indene-2-sulfonyl fluoride

2,3-Dihydro-1H-indene-2-sulfonyl fluoride

2,3-Dihydro-1H-indene-2-sulfonyl fluoride, also known by its CAS registry number 2137796-75-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their unique chemical properties and applications in various industries. The molecule consists of an indene ring system with a sulfonyl fluoride group attached at the 2-position, making it a versatile building block for further chemical modifications.

The indene structure, a bicyclic aromatic system composed of a benzene ring fused with a cyclopropane ring, provides the compound with exceptional stability and reactivity. The sulfonyl fluoride group (-SO₂F) is a highly electrophilic moiety, which makes 2,3-dihydro-1H-indene-2-sulfonyl fluoride an excellent candidate for nucleophilic substitution reactions. This property has been extensively exploited in the synthesis of various functional materials and intermediates in organic synthesis.

Recent studies have highlighted the potential of sulfonyl fluorides as precursors for the preparation of sulfonamides, sulfonate esters, and other sulfur-containing compounds. In particular, 2,3-dihydro-1H-indene-2-sulfonyl fluoride has been utilized in the development of advanced polymers and coatings due to its ability to form strong covalent bonds with nucleophiles such as amines and alcohols. These applications are driven by the compound's high reactivity and compatibility with a wide range of reaction conditions.

One of the most promising areas of research involving 2,3-dihydro-1H-indene-2-sulfonyl fluoride is its use in drug discovery. The indene scaffold is known to exhibit bioactive properties, and the sulfonyl fluoride group can serve as a bioisostere for other functional groups in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various disease states, including cancer and inflammatory conditions.

In addition to its chemical applications, 2,3-dihydro-1H-indene-2-sulfonyl fluoride has also been studied for its electronic properties. The indene ring system contributes to the compound's aromaticity and conjugation, which are essential for applications in optoelectronics and semiconducting materials. Recent advancements in nanotechnology have leveraged these properties to design novel materials for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 2,3-dihydro-1H-indene-2-sulfonyl fluoride typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indene ring system through cyclization reactions and the subsequent installation of the sulfonyl fluoride group via electrophilic substitution or coupling reactions. These methods have been optimized to achieve high yields and purity levels suitable for both academic research and industrial applications.

From an environmental perspective, sulfonyl fluorides like 2,3-dihydro-1H-indene-2-sulfonyl fluoride are considered relatively stable under normal conditions. However, their reactivity under specific reaction conditions necessitates careful handling and storage to ensure safety and prevent unintended side reactions. Researchers have also explored green chemistry approaches to synthesize this compound using eco-friendly solvents and catalysts, aligning with global sustainability goals.

In conclusion, 2,3-dihydro-1H-indene-2-sulfonyl fluoride (CAS No. 2137796-75-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique combination of structural features and chemical reactivity continues to drive innovative research efforts aimed at unlocking its full potential in various fields. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in both academic studies and industrial applications.